Cas no 34214-84-1 (5-chlorotridecane)
5-chlorotridecane structure
Product Name:5-chlorotridecane
CAS No:34214-84-1
MF:C13H27Cl
MW:218.806483507156
CID:1462150
PubChem ID:36723
Update Time:2025-04-20
5-chlorotridecane Chemical and Physical Properties
Names and Identifiers
-
- 5-chlorotridecane
- 34214-84-1
- SCHEMBL14964602
- DTXSID80955761
- CHLOROTRIDECANE
-
- Inchi: 1S/C13H27Cl/c1-3-5-7-8-9-10-12-13(14)11-6-4-2/h13H,3-12H2,1-2H3
- InChI Key: HLFUZAIUGZYFDL-UHFFFAOYSA-N
- SMILES: ClC(CCCC)CCCCCCCC
Computed Properties
- Exact Mass: 218.18031
- Monoisotopic Mass: 218.180129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 6.6
Experimental Properties
- Density: 0.858
- Boiling Point: 274.8°C at 760 mmHg
- Flash Point: 110°C
- Refractive Index: 1.439
- PSA: 0
5-chlorotridecane Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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